Cas no 2490406-87-4 (tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate)

Tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate is a brominated heterocyclic compound featuring an oxazole core substituted with a 4-bromophenyl group and a tert-butoxycarbonyl (Boc)-protected amine. This intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactivity in cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings) facilitated by the bromine substituent. The Boc group offers stability and selective deprotection under mild acidic conditions, enabling controlled functionalization. Its crystalline nature ensures ease of handling and purification. The compound’s structural versatility makes it a useful building block for constructing complex molecules, including bioactive targets. Storage under inert conditions is recommended to maintain stability.
tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate structure
2490406-87-4 structure
Product Name:tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate
CAS No:2490406-87-4
MF:C14H15BrN2O3
MW:339.184502840042
MDL:MFCD32852404
CID:5683679
PubChem ID:154878838
Update Time:2025-10-25

tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2490406-87-4
    • EN300-26572676
    • Z4353821159
    • Tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
    • tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate
    • MDL: MFCD32852404
    • Inchi: 1S/C14H15BrN2O3/c1-14(2,3)20-13(18)16-12-11(8-19-17-12)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,16,17,18)
    • InChI Key: YPTZBNNVYZZTMQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CON=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 338.02660g/mol
  • Monoisotopic Mass: 338.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26572676-1g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
1g
$914.0 2023-11-13
Enamine
EN300-26572676-5g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
5g
$2650.0 2023-11-13
Enamine
EN300-26572676-10g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
10g
$3929.0 2023-11-13
Enamine
EN300-26572676-0.05g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
0.05g
$212.0 2023-11-13
Enamine
EN300-26572676-0.1g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
0.1g
$317.0 2023-11-13
Enamine
EN300-26572676-0.25g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
0.25g
$452.0 2023-11-13
Enamine
EN300-26572676-0.5g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
0.5g
$713.0 2023-11-13
Enamine
EN300-26572676-1.0g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
1g
$914.0 2023-05-31
Enamine
EN300-26572676-2.5g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
2.5g
$1791.0 2023-11-13
Enamine
EN300-26572676-5.0g
tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
2490406-87-4 95%
5g
$2650.0 2023-05-31

Additional information on tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate

Comprehensive Overview of tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate (CAS No. 2490406-87-4)

The compound tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate (CAS No. 2490406-87-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core substituted with a 4-bromophenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate has surged due to their versatility in medicinal chemistry. The bromophenyl group enhances the compound's reactivity, enabling further functionalization, while the oxazole ring contributes to its stability and binding affinity. This combination of features aligns with current trends in targeted drug design and small-molecule therapeutics, addressing unmet medical needs in areas such as oncology and infectious diseases.

From an industrial perspective, CAS No. 2490406-87-4 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its synthesis involves multi-step organic reactions, including Pd-catalyzed cross-coupling and carbamate protection, which are topics frequently searched by chemists on platforms like Google Scholar and Reaxys. The compound's molecular weight and logP value also make it a candidate for ADMET studies, a hot topic in AI-driven drug discovery.

Environmental and regulatory considerations are another area of interest for tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate. While not classified as hazardous, its brominated aromatic component necessitates careful handling to avoid ecological impact. This aligns with the growing focus on green chemistry and sustainable synthesis, which are frequently searched terms in academic and industrial forums.

In summary, tert-butyl N-4-(4-bromophenyl)-1,2-oxazol-3-ylcarbamate (CAS No. 2490406-87-4) represents a bridge between traditional organic chemistry and modern pharmaceutical innovation. Its structural features and synthetic adaptability position it as a key player in the development of next-generation therapeutics, resonating with current research priorities and SEO-optimized queries in the scientific community.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent